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Compound of Interest

Compound Name: 2-Amino-6-nitrobenzoic acid

cat. No.: B032574

An In-Depth Technical Guide to the Chemical Properties and Applications of 2-Amino-6-
nitrobenzoic Acid

Core Physicochemical Properties

2-Amino-6-nitrobenzoic acid, also known as 6-nitroanthranilic acid, is a light yellow crystalline
powder.[1] Its molecular structure, featuring amino, nitro, and carboxylic acid functional groups
on a benzene ring, imparts a unique combination of properties that make it a valuable building
block in organic synthesis.[1]

Chemical Structure

Caption: Chemical structure of 2-Amino-6-nitrobenzoic acid.

Table 1: Physicochemical Properties of 2-Amino-6-nitrobenzoic Acid
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Property Value Source(s)
CAS Number 50573-74-5 [1][2]
Molecular Formula C7HeN20a4 [11[2][3]
Molecular Weight 182.13 g/mol [2][3]

Light yellow to brown
Appearance , [1]
crystalline powder

Melting Point 180-186 °C [1]

Purity >97% [2]

Insoluble in water. Soluble in

polar aprotic solvents like DMF,
Solubility DMSO, and NMP, and to a [4115]

lesser extent in alcohols like

methanol and ethanol.
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Synthesis of 2-Amino-6-nitrobenzoic Acid

The synthesis of 2-amino-6-nitrobenzoic acid can be achieved through several routes, with
the choice of method often depending on the availability and cost of starting materials, as well
as desired yield and purity. Common methods include the reduction of 2,6-dinitrobenzoic acid
and the ammonolysis of 2-halo-6-nitrobenzoic acid.[6][7]

Synthesis via Reduction of 2,6-Dinitrobenzoic Acid

A prevalent method involves the selective reduction of one nitro group of 2,6-dinitrobenzoic
acid.[7] This approach is favored for its potential for high yields.[7]

Reduction Reaction with a reducing agent
(e.g., sulfide, hydrosulfide)
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Caption: Synthesis pathway of 2-Amino-6-nitrobenzoic acid.

Experimental Protocol: Reduction of 2,6-Dinitrobenzoic
Acid
This protocol is based on the general method described in patent literature.[7]

e Reaction Setup: In a reaction vessel suitable for reflux, a mixture of an alcohol (e.g.,
methanol) and water is prepared.

e Addition of Reactants: 2,6-Dinitrobenzoic acid is added to the solvent mixture.

 Introduction of Reducing Agent: A reducing agent, such as an alkali metal hydrosulfide (e.g.,
sodium hydrosulfide), is carefully introduced to the mixture.[7]

e Heating: The reaction mixture is heated to a temperature range of 60 °C to 95 °C, with 65 °C
being a specific example, and maintained at reflux.[7]

¢ Monitoring the Reaction: The progress of the reaction can be monitored by techniques such
as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

o Work-up: Upon completion, the reaction mixture is cooled. The product can then be isolated
through acidification to precipitate the 2-amino-6-nitrobenzoic acid, followed by filtration,
washing, and drying.

Chemical Reactivity

The reactivity of 2-amino-6-nitrobenzoic acid is governed by its three functional groups:

e Amino Group (-NHz2): This basic group can be protonated in acidic conditions, increasing the
molecule's solubility.[4] It is also a nucleophile and can participate in reactions such as
diazotization.

o Nitro Group (-NO2): As a strong electron-withdrawing group, the nitro group deactivates the
aromatic ring towards electrophilic substitution.[8] It can be reduced to an amino group,
opening up further synthetic possibilities.[8]
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e Carboxylic Acid Group (-COOH): This acidic group can be deprotonated in basic conditions
to form a carboxylate salt, which enhances water solubility.[4] It can undergo typical
carboxylic acid reactions like esterification and amidation.

Applications in Research and Industry

2-Amino-6-nitrobenzoic acid is a versatile intermediate with significant applications in several
fields.[1]

e Pharmaceutical Development: It serves as a crucial building block in the synthesis of various
pharmaceuticals, including anti-inflammatory, analgesic, and potent anti-cancer agents.[1][8]
[9] Its derivatives have also been investigated as monoamine oxidase (MAOQ) inhibitors.[10]
[11]

e Dyes and Pigments: The compound is used in the production of azo dyes, which are
important for coloring textiles with vibrant and long-lasting colors.[1][8][9]

e Analytical Chemistry: It can act as a reagent in analytical methods for the detection and
guantification of other substances.[1][9] Its ability to form stable complexes with metal ions is
also utilized in various analytical techniques.[1]

o Material Science: This compound is utilized in formulating polymers and coatings to enhance
properties like thermal stability and chemical resistance.[1][9]

o Biochemical Research: It is employed in studying enzyme activities and metabolic pathways.

[1]°]

Analytical Methods for Characterization

Several analytical techniques are employed to confirm the identity and purity of 2-amino-6-
nitrobenzoic acid. These include Nuclear Magnetic Resonance (NMR) spectroscopy (*H and
13C), Infrared (IR) spectroscopy, and Mass Spectrometry (MS).[12][13][14] High-Performance
Liquid Chromatography (HPLC) is a common method for assessing purity.[1][15]
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Caption: Workflow for HPLC analysis of 2-Amino-6-nitrobenzoic acid.
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Experimental Protocol: HPLC-UV Analysis

This protocol provides a general guideline for the purity assessment of 2-amino-6-

nitrobenzoic acid.

Instrumentation: A standard HPLC system equipped with a UV-Vis detector and a C18
reverse-phase column is required.[16]

Preparation of Mobile Phase: A common mobile phase consists of a mixture of water with

0.1% (v/v) trifluoroacetic acid (Eluent A) and acetonitrile with 0.1% (v/v) trifluoroacetic acid
(Eluent B).[16] An isocratic elution with a ratio such as 65:35 (A:B) can be a starting point.
[16]

Preparation of Standard Solutions: Accurately weigh a known amount of high-purity 2-
amino-6-nitrobenzoic acid to prepare a stock solution (e.g., 1000 pg/mL) in the mobile
phase.[16] From this, create a series of working standards of varying concentrations.

Preparation of Sample Solution: Dissolve the 2-amino-6-nitrobenzoic acid sample in the
mobile phase to a concentration within the range of the working standards.

Chromatographic Conditions:

o Column: C18 reverse-phase column (e.g., 150 x 3.00 mm, 3 um particle size).[16]
o Flow Rate: Typically 1.0 mL/min.

o Injection Volume: 10-20 pL.

o Detection Wavelength: A UV detector can be set at a wavelength where the compound
exhibits significant absorbance, for instance, around 200 nm for general aromatic
compounds.[16]

Analysis: Inject the standard solutions to generate a calibration curve by plotting peak area
against concentration. Then, inject the sample solution. The concentration and purity of the
sample can be determined by comparing its peak area to the calibration curve.

Safety and Handling
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2-Amino-6-nitrobenzoic acid is considered hazardous and requires careful handling.

e Hazard Statements: It may cause skin irritation, serious eye irritation, and respiratory
irritation.[17]

e Precautionary Measures:

[¢]

Avoid breathing dust.[17]

[¢]

Use only in a well-ventilated area.[17]

[e]

Wear protective gloves, eye protection, and face protection.[17]

o

Wash skin thoroughly after handling.[17]

o Storage: Store in a dry, cool, and well-ventilated place with the container tightly closed.[18]
[19]

Always consult the Safety Data Sheet (SDS) for complete safety and handling information
before working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Amino-6-nitrobenzoic acid chemical properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032574#2-amino-6-nitrobenzoic-acid-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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